Cas no 61747-55-5 ((3ar,6ar)-3-methylidene-4,5,6,6a-tetrahydro-3ah-cyclopenta[b]furan-2-one)

• Product Name: (3ar,6ar)-3-methylidene-4,5,6,6a-tetrahydro-3ah-cyclopenta[b]furan-2-one
• CAS No: 61747-55-5
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 955046
• PubChem ID: 332317
• Update Time: 2025-04-19

(3ar,6ar)-3-methylidene-4,5,6,6a-tetrahydro-3ah-cyclopenta[b]furan-2-one Chemical and Physical Properties

Names and Identifiers

• (3ar,6ar)-3-methylidene-4,5,6,6a-tetrahydro-3ah-cyclopenta[b]furan-2-one
• 2-methylene-4-oxabicyclo[3.3.0]octan-3-one
• AC1L7AV7
• cis-4-methylene-2-oxa-bicyclo(3.3.0)octan-3-one
• NSC328792
• DTXSID70318321
• 61747-55-5
• NSC-328792

• Inchi： 1S/C8H10O2/c1-5-6-3-2-4-7(6)10-8(5)9/h6-7H,1-4H2/t6-,7-/m1/s1
• InChI Key： SKFKGXHJSIHVLN-RNFRBKRXSA-N
• SMILES： O1C(C(=C)[C@H]2CCC[C@@H]12)=O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 1.26810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones